Cas no 2694745-42-9 (4-tert-butyl-1H-pyrazole hydrochloride)

• Product Name: 4-tert-butyl-1H-pyrazole hydrochloride
• CAS No: 2694745-42-9
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• MDL: MFCD34474723
• CID: 5461637
• PubChem ID: 165940325
• Update Time: 2025-10-30

4-tert-butyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1H-pyrazole hydrochloride
• Z5185509172

• MDL： MFCD34474723
• Inchi： 1S/C7H12N2.ClH/c1-7(2,3)6-4-8-9-5-6;/h4-5H,1-3H3,(H,8,9);1H
• InChI Key： IILONEOHZOMYHE-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 93.6
• Topological Polar Surface Area: 28.7

Additional information on 4-tert-butyl-1H-pyrazole hydrochloride

Introduction to 4-tert-butyl-1H-pyrazole hydrochloride (CAS No. 2694745-42-9)

4-tert-butyl-1H-pyrazole hydrochloride, with the CAS number 2694745-42-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The addition of a tert-butyl group and the presence of a hydrochloride salt form contribute to its unique chemical and pharmacological characteristics.

The structure of 4-tert-butyl-1H-pyrazole hydrochloride consists of a pyrazole ring with a tert-butyl substituent at the 4-position and a hydrochloride salt form. The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the compound's reactivity and biological activity. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of 4-tert-butyl-1H-pyrazole hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-tert-butyl-1H-pyrazole hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-tert-butyl-1H-pyrazole hydrochloride has also been investigated for its potential as an analgesic agent. A study published in the Pain Research and Management journal reported that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, making it a potential alternative to existing analgesics with fewer side effects.

The pharmacokinetic profile of 4-tert-butyl-1H-pyrazole hydrochloride has been studied extensively to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for its effectiveness as an oral medication. Furthermore, it exhibits low toxicity in preclinical studies, suggesting a wide therapeutic window and reduced risk of adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-tert-butyl-1H-pyrazole hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical development, including phase II and III trials to assess its therapeutic potential in specific disease conditions.

The synthesis of 4-tert-butyl-1H-pyrazole hydrochloride involves several well-established chemical reactions. One common synthetic route involves the condensation of tert-butylhydrazine with an appropriate carbonyl compound followed by cyclization to form the pyrazole ring. The final step involves protonation with hydrochloric acid to generate the hydrochloride salt form. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 4-tert-butyl-1H-pyrazole hydrochloride (CAS No. 2694745-42-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various medical conditions.